2-(5-{[4-(3-pyridinyloxy)-1-piperidinyl]methyl}-1,2,4-oxadiazol-3-yl)pyrazine

• IUPAC Name: 3-pyrazin-2-yl-5-[(4-pyridin-3-yloxypiperidin-1-yl)methyl]-1,2,4-oxadiazole
• InChI: InChI=1S/C17H18N6O2/c1-2-14(10-18-5-1)24-13-3-8-23(9-4-13)12-16-21-17(22-25-16)15-11-19-6-7-20-15/h1-2,5-7,10-11,13H,3-4,8-9,12H2
• InChI Key: KNEJQEUZKAGSHI-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1OC2=CN=CC=C2)CC3=NC(=NO3)C4=NC=CN=C4
• Molecular Formula: C17H18N6O2
• Molecular Weight: 338.4 g/mol

Description

2-(5-{[4-(3-pyridinyloxy)-1-piperidinyl]methyl}-1,2,4-oxadiazol-3-yl)pyrazine, also known as PPOP, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-(5-{[4-(3-pyridinyloxy)-1-piperidinyl]methyl}-1,2,4-oxadiazol-3-yl)pyrazine is not fully understood, but it is believed to involve the modulation of ion channels in the brain, particularly the NMDA receptor and the GABA-A receptor. This compound has been shown to enhance the activity of the NMDA receptor, which is involved in learning and memory, while also modulating the activity of the GABA-A receptor, which is involved in the regulation of anxiety and sleep.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects, including the modulation of neurotransmitter activity, the enhancement of learning and memory, and the regulation of anxiety and sleep. This compound has also been shown to have antioxidant properties, which may make it useful in the treatment of certain diseases, such as cancer and Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the advantages of 2-(5-{[4-(3-pyridinyloxy)-1-piperidinyl]methyl}-1,2,4-oxadiazol-3-yl)pyrazine is its ability to modulate the activity of certain ion channels in the brain, which makes it useful as a tool for studying the function of these channels. However, one of the limitations of this compound is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are many future directions for research on 2-(5-{[4-(3-pyridinyloxy)-1-piperidinyl]methyl}-1,2,4-oxadiazol-3-yl)pyrazine, including the development of new synthetic methods for the compound, the investigation of its potential as a drug candidate for the treatment of various diseases, and the further elucidation of its mechanism of action. Additionally, future research may focus on the development of new derivatives of this compound that have improved pharmacological properties and reduced toxicity.

Synthesis Methods

The synthesis of 2-(5-{[4-(3-pyridinyloxy)-1-piperidinyl]methyl}-1,2,4-oxadiazol-3-yl)pyrazine involves a multi-step process that starts with the reaction of 4-(3-pyridinyloxy)-1-piperidine carboxylic acid with thionyl chloride, followed by the reaction of the resulting compound with 5-amino-1,2,4-oxadiazole-3-carboxylic acid. The final step involves the reaction of the intermediate compound with 2-chloropyrazine.

Scientific Research Applications

2-(5-{[4-(3-pyridinyloxy)-1-piperidinyl]methyl}-1,2,4-oxadiazol-3-yl)pyrazine has been extensively studied for its potential applications in various fields, including medicinal chemistry, pharmacology, and neuroscience. In medicinal chemistry, this compound has been investigated for its potential as a drug candidate for the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. In pharmacology, this compound has been studied for its effects on the central nervous system, particularly its ability to modulate the activity of certain neurotransmitters. In neuroscience, this compound has been investigated for its potential as a tool for studying the function of certain ion channels in the brain.